8-methoxy-4-methyl-6-oxo-6H-benzo[c]chromen-3-yl N-[(benzyloxy)carbonyl]glycinate

• Molecular Formula: C25H21NO7
• Molecular Weight: 447.4 g/mol
• IUPAC Name: (8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl) 2-(phenylmethoxycarbonylamino)acetate
• InChI: InChI=1S/C25H21NO7/c1-15-21(32-22(27)13-26-25(29)31-14-16-6-4-3-5-7-16)11-10-19-18-9-8-17(30-2)12-20(18)24(28)33-23(15)19/h3-12H,13-14H2,1-2H3,(H,26,29)
• InChI Key: KBWKGOSLNJPFMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=C2C=CC(=C3)OC)OC(=O)CNC(=O)OCC4=CC=CC=C4

Description

8-Methoxy-4-methyl-6-oxo-6H-benzo[c]chromen-3-yl N-[(benzyloxy)carbonyl]glycinate is a synthetic ester derivative combining a benzo[c]chromen scaffold with a glycine residue protected by a benzyloxycarbonyl (Cbz) group. This compound is likely designed for applications in medicinal chemistry, such as enzyme inhibition or prodrug formulations, where controlled hydrolysis of the ester bond could release bioactive glycine derivatives. Its synthesis involves multi-step protection/deprotection strategies, as evidenced by analogous compounds in the literature .

Preparation Methods

The synthesis of 8-methoxy-4-methyl-6-oxo-6H-benzo[c]chromen-3-yl N-[(benzyloxy)carbonyl]glycinate typically involves a multi-step process. One common synthetic route starts with the reaction of variously substituted salicylaldehydes and α,β-unsaturated carbonyl compounds to form the chromene core . The key step in this synthesis is a highly regioselective intermolecular Diels–Alder cycloaddition, followed by oxidative aromatization to obtain the final product in good yields . Industrial production methods may involve similar steps but are optimized for large-scale synthesis and higher efficiency.

Chemical Reactions Analysis

8-methoxy-4-methyl-6-oxo-6H-benzo[c]chromen-3-yl N-[(benzyloxy)carbonyl]glycinate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using common reducing agents to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

8-methoxy-4-methyl-6-oxo-6H-benzo[c]chromen-3-yl N-[(benzyloxy)carbonyl]glycinate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including anti-inflammatory and anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It may be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 8-methoxy-4-methyl-6-oxo-6H-benzo[c]chromen-3-yl N-[(benzyloxy)carbonyl]glycinate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological context and the compound’s structure .

Comparison with Similar Compounds

Structural Analogues

The compound is compared to structurally related derivatives with modifications in the chromen core, ester linkage, or protective groups. Key examples include:

Compound Name	Key Structural Differences	Molecular Weight	Functional Groups	Source
8-Methoxy-4-methyl-6-oxo-6H-benzo[c]chromen-3-yl 2-((tert-butoxycarbonyl)amino)butanoate	tert-Butoxycarbonyl (Boc) group; butanoate chain	~495.5 g/mol	Boc-protected amine, ester linkage
N-[(Benzyloxy)carbonyl]glycine methyl ester	Methyl ester; lacks chromen backbone	223.22 g/mol	Cbz-glycine, methyl ester
2-Benzylamino-8-methoxy-4H-chromene-3-carbonitrile	Benzylamino group; carbonitrile substituent	~335.4 g/mol	Primary amine, nitrile
Methyl (S)-2-{[(Benzyloxy)carbonyl]amino}-5-(diethoxyphosphoryl)-3-hydroxypentanoate	Phosphoryl group; hydroxyl pentanoate chain	~463.4 g/mol	Cbz-amide, phosphoryl ester

Key Observations :

• Backbone Modifications : The absence of the benzo[c]chromen core in simpler esters (e.g., ) diminishes aromatic interactions critical for target binding in enzyme inhibition.
• Functional Group Effects : The carbonitrile group in increases polarity but may reduce metabolic stability compared to ester-linked glycinate.

Analytical Characterization

The target compound’s characterization likely employs techniques common to its analogues:

• NMR/IR Spectroscopy : Used to confirm ester and Cbz group presence, as seen in .
• Chromatography : HPLC purity data (e.g., ≥95% for ) suggest rigorous quality control.